Cas no 1804910-82-4 (Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1804910-82-4
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 4795108
• Update Time: 2025-10-30

Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12F3NO2S/c1-3-8-5-6-9(12(18)19-4-2)11(10(8)7-17)20-13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： AQMOAMWGDBRFEB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C(=O)OCC)C=CC(=C1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate

Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1804910-82-4): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1804910-82-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoates and features a cyano group, an ethyl substituent, and a trifluoromethylthio moiety, which collectively contribute to its distinctive properties and biological activities.

The cyano group in Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it an attractive feature for drug design. The ethyl substituent provides additional steric bulk, which can influence the compound's binding affinity to specific receptors or enzymes. The trifluoromethylthio moiety is particularly noteworthy as it imparts unique electronic and steric effects, enhancing the compound's reactivity and selectivity in various biological systems.

Recent studies have explored the potential of Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential. These findings suggest that Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate has also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, preliminary toxicology studies have indicated that Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate has a favorable safety profile with no significant adverse effects observed at therapeutic doses.

The synthetic route for Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate involves a series of well-established chemical transformations. The synthesis typically begins with the preparation of a substituted benzene derivative, which is then subjected to cyanoation and ethylation reactions followed by the introduction of the trifluoromethylthio group. This multi-step process allows for high yields and purity, making it feasible for large-scale production.

In conclusion, Ethyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1804910-82-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure confers valuable biological activities, including neuroprotective and antiproliferative effects. Ongoing research continues to uncover new applications and optimize its pharmacological properties, positioning it as a key player in the development of innovative pharmaceuticals.